Cas no 2229526-19-4 ((2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride)

• Product Name: (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride
• CAS No: 2229526-19-4
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 5930939
• PubChem ID: 165679123
• Update Time: 2025-10-28

(2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-methanesulfonyl chloride, 2,4-dimethyl-
• (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride
• EN300-1988974
• 2229526-19-4

• Inchi： 1S/C7H10ClNO2S/c1-5-3-9-6(2)7(5)4-12(8,10)11/h3,9H,4H2,1-2H3
• InChI Key： RHZUQAIVWRVOHP-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(CS(Cl)(=O)=O)=C1C

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.3Ų

Additional information on (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride

Introduction to (2,4-Dimethyl-1H-Pyrrol-3-Yl)Methanesulfonyl Chloride (CAS No. 2229526-19-4)

Introduction

(2,4-Dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride, identified by the CAS registry number 2229526-19-4, is a specialized organic compound that has garnered attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyrrole ring substituted with methyl groups and a sulfonyl chloride functional group. These characteristics make it a valuable reagent in various chemical reactions, particularly those involving nucleophilic substitutions and sulfonations.

Structural Features and Synthesis

The molecule's core structure consists of a pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom. The pyrrole ring is substituted with methyl groups at the 2 and 4 positions, which not only enhance the compound's stability but also influence its reactivity. The sulfonyl chloride group (-SO₂Cl) attached to the pyrrole ring is highly reactive, making it a versatile building block in organic synthesis.

The synthesis of (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride typically involves multi-step processes that include the formation of the pyrrole ring followed by functionalization with the sulfonyl chloride group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

Chemical Reactivity and Applications

The sulfonyl chloride group in this compound is highly electrophilic, making it an excellent substrate for nucleophilic substitution reactions. It is commonly used as a sulfonating agent in the preparation of sulfonamides, sulfones, and other sulfur-containing compounds. These derivatives find applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted its role in the synthesis of bioactive molecules. For instance, researchers have employed (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride as a key intermediate in the development of novel antibiotics and anticancer agents. Its ability to form stable sulfonamides under mild conditions has made it a preferred reagent in medicinal chemistry.

In addition to its role in drug discovery, this compound has been explored for its potential in materials science. The incorporation of pyrrole-based moieties into polymers has led to materials with improved electronic properties. For example, recent research demonstrates that derivatives of (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride can be used to create conductive polymers suitable for flexible electronics.

Safety Considerations and Handling

While (2,4-dimethyl-1H-pyrrol-3-yl)methanesulfonyl chloride is not classified as a hazardous chemical under standard definitions, it should be handled with care due to its reactive nature. Proper protective equipment, including gloves and goggles, should be worn during handling. Storage should be in a cool, dry place away from incompatible substances such as strong bases or nucleophiles.

Conclusion

(2,4-Dimethyl-1H-pyrrol-3-Yl)Methanesulfonyl Chloride (CAS No. 2229526-19-4) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and efficient synthetic routes for this compound, its role in advancing chemical innovation is expected to grow further.